![molecular formula C15H19N3O3S B2519893 N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(phenylsulfonyl)butanamide CAS No. 1234839-69-0](/img/structure/B2519893.png)
N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(phenylsulfonyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(phenylsulfonyl)butanamide, also known as DMPB, is a chemical compound with potential applications in scientific research. It is a member of the class of pyrazoles and has been synthesized using various methods.
Scientific Research Applications
Synthesis of Pyrazole Heterocycles
Pyrazole derivatives, including compounds with structures similar to N-(1,3-dimethyl-1H-pyrazol-5-yl)-4-(phenylsulfonyl)butanamide, play a crucial role in medicinal chemistry due to their wide range of biological activities. These activities include anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV properties. The synthesis of pyrazole heterocycles often involves condensation followed by cyclization, utilizing reagents such as phosphorus oxychloride (POCl3), dimethyl formamide, acetamide, and hydrazine. These methods provide valuable strategies for creating bioactive heterocyclic systems, offering insights into the design of new biological agents (Dar & Shamsuzzaman, 2015).
Sulfonamide Inhibitors
The sulfonamide moiety, present in this compound, is significant in the synthesis of synthetic bacteriostatic antibiotics. These compounds have been explored for their therapeutic potential against various bacterial infections and other conditions like cancer, glaucoma, and inflammation. Sulfonamides serve as crucial components in drugs such as diuretics, carbonic anhydrase inhibitors, antiepileptics, and antiviral HIV protease inhibitors, highlighting the importance of the sulfonamide class in drug development and offering a pathway for creating new drug candidates (Gulcin & Taslimi, 2018).
Bioactive Pyrazoline Derivatives
Pyrazoline derivatives are known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities. The synthesis of these compounds has been facilitated by various methods, demonstrating the therapeutic potential of pyrazoline derivatives. These compounds act on a wide range of biological targets, such as cannabinoid CB1 receptors, antiepileptic, antitrypanosomal, antiviral activity, and more, making them a rich source for new therapeutic agents (Shaaban, Mayhoub, & Farag, 2012).
properties
IUPAC Name |
4-(benzenesulfonyl)-N-(2,5-dimethylpyrazol-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3S/c1-12-11-14(18(2)17-12)16-15(19)9-6-10-22(20,21)13-7-4-3-5-8-13/h3-5,7-8,11H,6,9-10H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGKGYMIBLZDNNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)CCCS(=O)(=O)C2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.